N-[1-(1H-benzimidazol-2-yl)propyl]-4-methoxybenzamide

• IUPAC Name: N-[1-(1H-benzimidazol-2-yl)propyl]-4-methoxybenzamide
• InChI: InChI=1S/C18H19N3O2/c1-3-14(17-19-15-6-4-5-7-16(15)20-17)21-18(22)12-8-10-13(23-2)11-9-12/h4-11,14H,3H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key: KKAOWGWMOYCGKM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC2=CC=CC=C2N1)NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H19N3O2
• Molecular Weight: 309.4 g/mol

Description

N-[1-(1H-benzimidazol-2-yl)propyl]-4-methoxybenzamide, commonly known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. BZP has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

BZP acts as a dopamine and serotonin receptor agonist, which means that it binds to these receptors and activates them. This leads to an increase in the release of dopamine and serotonin, which are neurotransmitters that play a crucial role in regulating mood, motivation, and reward. BZP also inhibits the reuptake of dopamine and serotonin, which prolongs their activity in the brain.
Biochemical and Physiological Effects:
BZP has been found to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin, which can lead to an increase in mood, motivation, and reward. BZP has also been found to enhance cognitive function and memory. However, it can also cause adverse effects such as anxiety, restlessness, and insomnia.

Advantages and Limitations for Lab Experiments

BZP has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. However, BZP also has limitations for lab experiments. It can cause adverse effects such as anxiety, restlessness, and insomnia, which can affect the accuracy of experimental results. Additionally, it is important to use BZP in controlled doses to avoid potential toxicity.

Future Directions

There are several future directions for the study of BZP. One potential direction is to investigate its potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. Another direction is to further explore its effects on the central nervous system, including its ability to enhance cognitive function and memory. Additionally, there is a need to study the potential long-term effects of BZP use and to develop safer alternatives for lab experiments.

Scientific Research Applications

BZP has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to act as a dopamine and serotonin receptor agonist, which makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease and depression. BZP has also been studied for its effects on the central nervous system, including its ability to enhance cognitive function and memory.